Cas no 2172038-60-5 (2-(4-Hydroxy-2,2,6,6-tetramethylpiperidin-4-yl)-2-methylpropanoic acid)

• Product Name: 2-(4-Hydroxy-2,2,6,6-tetramethylpiperidin-4-yl)-2-methylpropanoic acid
• CAS No: 2172038-60-5
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 5566012
• PubChem ID: 165593983
• Update Time: 2025-06-15

2-(4-Hydroxy-2,2,6,6-tetramethylpiperidin-4-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxy-2,2,6,6-tetramethylpiperidin-4-yl)-2-methylpropanoic acid
• EN300-1632651
• 2172038-60-5
• 2-(4-Hydroxy-2,2,6,6-tetramethylpiperidin-4-yl)-2-methylpropanoic acid

• Inchi： 1S/C13H25NO3/c1-10(2)7-13(17,8-11(3,4)14-10)12(5,6)9(15)16/h14,17H,7-8H2,1-6H3,(H,15,16)
• InChI Key： IWTONTZHRGLXIL-UHFFFAOYSA-N
• SMILES： OC1(C(C(=O)O)(C)C)CC(C)(C)NC(C)(C)C1

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-(4-Hydroxy-2,2,6,6-tetramethylpiperidin-4-yl)-2-methylpropanoic acid

Introduction to 2-(4-Hydroxy-2,2,6,6-tetramethylpiperidin-4-yl)-2-methylpropanoic acid (CAS No. 2172038-60-5)

2-(4-Hydroxy-2,2,6,6-tetramethylpiperidin-4-yl)-2-methylpropanoic acid, identified by the chemical abstracts service number CAS No. 2172038-60-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif combining a tetramethylpiperidine moiety with a hydroxyl-substituted side chain, has garnered attention for its potential applications in drug discovery and molecular recognition.

The tetramethylpiperidine core is renowned for its stability and versatility in medicinal chemistry, often serving as a privileged scaffold in the design of bioactive molecules. The presence of the hydroxyl group at the 4-position of the piperidine ring introduces additional functional diversity, enabling various chemical modifications and interactions with biological targets. This combination makes 2-(4-Hydroxy-2,2,6,6-tetramethylpiperidin-4-yl)-2-methylpropanoic acid a promising candidate for further exploration in synthetic chemistry and pharmacological research.

In recent years, the development of novel ligands for G-protein coupled receptors (GPCRs) has been a focal point in drug discovery efforts. The structural features of tetramethylpiperidine derivatives often enhance binding affinity and selectivity towards these receptors. The hydroxyl-substituted derivative (CAS No. 2172038-60-5) may exhibit unique binding properties due to the hydrogen bonding potential of the hydroxyl group, which could be exploited in designing highly specific GPCR modulators.

Moreover, the methylpropanoic acid side chain provides an acidic functionality that can be utilized in pH-sensitive drug delivery systems or as a handle for further derivatization. This dual functionality—combining steric bulk from the tetramethylpiperidine ring with acidic properties from the carboxylic acid—makes 2-(4-Hydroxy-2,2,6,6-tetramethylpiperidin-4-yl)-2-methylpropanoic acid a versatile building block in medicinal chemistry.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions. Studies suggest that compounds containing the tetramethylpiperidine scaffold may interact with biological targets through multiple non-covalent bonds, including hydrogen bonds and hydrophobic interactions. The presence of the hydroxyl group further enhances these interactions by providing an additional hydrogen bond acceptor site. This feature is particularly relevant for designing high-affinity ligands for protein targets.

The synthesis of CAS No. 2172038-60-5 has been explored using multi-step organic transformations involving key intermediates such as N-substituted piperidines and hydroxycarboxylic acids. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity in the synthesis of this compound. These advances underscore the growing importance of sophisticated synthetic techniques in accessing complex molecular architectures like that of 2-(4-Hydroxy-2,2,6,6-tetramethylpiperidin-4-yl)-2-methylpropanoic acid.

In drug discovery pipelines, novel molecular entities are often evaluated for their potential as leads or building blocks for subsequent optimization. The structural features of CAS No. 2172038-60-5, particularly the combination of the tetramethylpiperidine core and the hydroxyl-substituted side chain, suggest its utility as a scaffold for developing small molecule modulators. For instance, derivatives of this compound could be designed to target enzymes involved in metabolic pathways or signaling cascades relevant to human health.

The role of computational modeling in predicting biological activity has become increasingly prominent. Molecular docking studies have been conducted to evaluate how 2-(4-Hydroxy-2,2,6,6-tetramethylpiperidin-4-yl)-2-methylpropanoic acid might interact with various protein targets. These studies indicate that the compound could exhibit inhibitory effects on certain enzymes by occupying binding pockets through its functional groups. Such insights are critical for guiding experimental efforts aimed at developing novel therapeutics.

The pharmaceutical industry continually seeks innovative compounds to address unmet medical needs. The unique structural attributes of CAS No. 2172038-60-5, including its stability provided by the tetramethylpiperidine moiety and its functional diversity introduced by the hydroxyl and carboxylic acid groups, position it as a valuable asset in medicinal chemistry libraries. Future research may focus on exploring its pharmacological profile through preclinical studies or integrating it into high-throughput screening campaigns to identify new drug candidates.

In conclusion,2-(4-Hydroxy-2,2,6,6-tetramethylpiperidin-4-yl)-2-methylpropanoic acid (CAS No. 2172038-60-5) represents a compelling example of how structural innovation can yield molecules with potential therapeutic applications. Its combination of recognized pharmacophoric elements—such as the tetramethylpiperidine core and the hydroxyl-substituted side chain—makes it an attractive candidate for further exploration in synthetic and medicinal chemistry. As research progresses，this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.